Cas no 2171189-61-8 (3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171189-61-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6484363
• PubChem ID: 165478912
• Update Time: 2025-05-19

3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• 3-methyl-3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1545622
• 2171189-61-8
• 2171834-15-2
• 3-methyl-3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methylbutanoic acid
• 2171149-26-9
• EN300-1532196
• EN300-1532399

• Inchi： 1S/C25H28N2O5/c1-25(2,13-22(28)29)27-23(30)15-11-16(12-15)26-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： HLJPCJZDAISJJC-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Introduction to 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171189-61-8)

3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid, identified by its CAS number 2171189-61-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety linked to an amino group, further functionalized with a methoxycarbonyl group and a fluorenyl substituent. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid makes it a promising candidate for further investigation in medicinal chemistry. The fluorenyl group, in particular, is known for its stability and luminescent properties, which can be exploited in various biochemical assays and imaging techniques. Additionally, the methoxycarbonyl group introduces a polar functional handle that can enhance solubility and binding affinity in biological systems.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The cyclobutyl ring in 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid provides a rigid core that can stabilize protein interactions, making it an attractive scaffold for designing small-molecule inhibitors. This has led to several studies exploring its potential as a lead compound for the development of targeted therapies.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The presence of multiple functional groups allows for further derivatization, enabling chemists to tailor its properties for specific applications. For instance, the amino group can be coupled with other pharmacophores to enhance binding affinity to biological targets, while the carboxylic acid group can be used to form salts or esters that improve pharmacokinetic profiles.

Recent advancements in computational chemistry have also facilitated the design and optimization of derivatives of 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid. Molecular modeling studies have shown that modifications to the fluorenyl substituent can significantly alter the compound's binding interactions with biological targets. This has led to the identification of novel analogs with enhanced potency and selectivity. Such findings underscore the importance of structure-based drug design in developing next-generation therapeutics.

The synthesis of 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as cycloadditions, nucleophilic substitutions, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

In conclusion, 3-methyl-3-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171189-61-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.